Cas no 2137620-51-8 (5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione)

• Product Name: 5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione
• CAS No: 2137620-51-8
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• CID: 5965088
• PubChem ID: 165441805
• Update Time: 2025-10-23

5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2137620-51-8
• 5-chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione
• EN300-636983
• 5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione

• Inchi： 1S/C5H6ClNO3S/c1-2-7-5(8)3-4(6)11(7,9)10/h3H,2H2,1H3
• InChI Key： DFACWDUJWWCEBY-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(CC)S1(=O)=O)=O

Computed Properties

• Exact Mass: 194.9756919g/mol
• Monoisotopic Mass: 194.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione

Comprehensive Overview of 5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione (CAS No. 2137620-51-8)

5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione, with the CAS number 2137620-51-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing heterocycle is structurally characterized by a thiazole core modified with chloro and ethyl substituents, along with a unique 1,1,3-trione functional group. Its molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents and crop protection solutions.

In recent years, the demand for sulfur-based heterocycles like this compound has surged due to their diverse applications in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine. The compound's chloro-ethyl-thiazole moiety exhibits interesting electronic properties that enable selective interactions with biological targets, a feature frequently discussed in medicinal chemistry forums and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 2137620-51-8 offers versatility in ring-forming reactions and post-modification strategies. Its stability under various reaction conditions makes it preferable for multi-step syntheses, a topic heavily searched by organic chemists optimizing green chemistry protocols. The compound's 1lambda6-sulfoxidation state also presents unique opportunities for catalysis research, addressing the growing interest in sustainable oxidation methods.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 13C and 1H NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography when crystalline forms are obtained. These methods are crucial for quality control in pharmaceutical intermediates production, a subject frequently queried in analytical chemistry databases. The compound's chromatographic behavior has been studied using reverse-phase HPLC, with mobile phase optimization being a common challenge discussed in separation science communities.

In material science applications, derivatives of 5-Chloro-2-ethyl-2,3-dihydro-1lambda6,2-thiazole-1,1,3-trione have shown promise in developing organic semiconductors due to their electron-withdrawing properties. This aligns with industry searches for non-fullerene acceptors in organic photovoltaics. The compound's thermal stability profile, often analyzed by thermogravimetric analysis (TGA), makes it suitable for high-temperature polymerization processes—a trending topic in advanced materials research.

Regulatory aspects of this compound are frequently searched by compliance specialists. While not classified as hazardous under standard protocols, proper handling requires engineering controls typical for laboratory-scale syntheses. Its environmental fate has been modeled using quantitative structure-activity relationship (QSAR) predictions, addressing growing concerns about green chemistry metrics in industrial applications. The compound's biodegradation pathways remain an active area of investigation in environmental chemistry studies.

From a commercial standpoint, CAS 2137620-51-8 is available through specialty chemical suppliers with varying purity grades (typically 95-98%). Pricing trends reflect the compound's niche application status, with procurement strategies often discussed in chemical sourcing platforms. Recent patent literature indicates growing intellectual property activity around its derivatives, particularly in bioconjugation techniques and prodrug development—topics frequently appearing in pharmaceutical patent searches.

Future research directions likely to impact this compound's relevance include exploration of its metallopharmaceutical potential (particularly with transition metals) and applications in click chemistry workflows. These areas correspond with rising search volumes for bioorthogonal chemistry and theranostic agents in academic literature. The compound's unique sulfone-sulfoxide hybrid structure continues to inspire innovative synthetic methodologies in peer-reviewed organic synthesis journals worldwide.